BE“GHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling Selenium-75

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Selenium-75

Cat. No.: B078453

For researchers, scientists, and drug development professionals, the safe handling of
radioactive materials is paramount. This guide provides essential, immediate safety and
logistical information for working with Selenium-75 (Se-75), a gamma-emitting radionuclide
commonly used in research. Adherence to these procedures is critical for ensuring personal
safety and regulatory compliance.

Selenium-75 is a radioactive isotope with a half-life of approximately 120 days, emitting
principal gamma and x-rays at 136 keV and 265 keV.[1] Due to the potential for high localized
doses, especially when handling millicurie amounts, stringent safety protocols must be
followed.[1]

Quantitative Safety Data for Selenium-75

For quick reference, the following table summarizes key quantitative data for the safe handling
of Selenium-75.
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Parameter Value Source
Half-life 119.8 days [11[2][3]
Principal Emissions 136 keV (59%), 265 keV 2]
(Gamma/X-ray) (59%), 401 keV (12%)
Gamma Dose Rate
(unshielded point source at 30 2.74 mrem/hour/mCi [1]
cm)
Skin Contamination Dose Rate
) 519-530 mrem/hour [1][3]
(1 pCilcm?)
Annual Limit on Intake (ALI) - )
) 700 pCi [1]
Inhalation
Annual Limit on Intake (ALI) - )
) 500 uCi [1]13]

Ingestion
Lead Shielding (Half-Value

0.02 mm [1]
Layer)
Lead Shielding (Tenth-Value

~5 mm (2]
Layer)
Steel Shielding (Half-Value

8 mm (2]
Layer)
Steel Shielding (Tenth-Value

27 mm [2]

Layer)

Plastic Shielding (for

beta/electron emissions)

0.2 mm (absorbs all emissions)

[2](3]

Experimental Protocol: General Handling of
Selenium-75 in a Laboratory Setting

This protocol outlines the essential steps for safely handling soluble forms of Selenium-75.

1. Preparation and Pre-Work Survey:

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ehs.stanford.edu/wp-content/uploads/Se-75-RSDS.pdf
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ehs.stanford.edu/wp-content/uploads/Se-75-RSDS.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ehs.stanford.edu/wp-content/uploads/Se-75-RSDS.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ehs.stanford.edu/wp-content/uploads/Se-75-RSDS.pdf
https://www.benchchem.com/product/b078453?utm_src=pdf-body
https://www.benchchem.com/product/b078453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Designate a specific work area for handling Se-75.

Cover the work surface with absorbent paper.

Assemble all necessary materials, including shielding (lead foil or sheets), remote handling
tools (tongs), and waste containers.

Conduct a pre-work survey of the area with a Geiger-Mdiller (GM) detector or a sodium
iodide crystal scintillation detector to establish background radiation levels.[1]

. Personal Protective Equipment (PPE):

Wear a lab coat, safety glasses, and disposable gloves.[3]

When handling 5 mCi or more, or 1 mCi weekly, whole-body and finger-ring dosimeters are
required.[3]

. Handling the Isotope:

Use remote handling tools to minimize direct contact and increase distance from the source.

[1]

Work behind appropriate shielding to reduce gamma radiation exposure.[1]

Change gloves frequently to prevent the spread of contamination.[3]

Do not eat, drink, smoke, or apply cosmetics in the designated work area.[4][5][6]
. Post-Work Survey and Decontamination:

After handling Se-75, thoroughly survey your hands, clothing, and the work area for
contamination.[1]

If skin contamination is detected, immediately wash the affected area with mild soap and
lukewarm water.[7] Do not abrade the skin.[7]

Remove and dispose of contaminated gloves and lab coat in the appropriate radioactive
waste container.
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5. Waste Disposal:
e Segregate waste based on its form (solid, liquid, scintillation vials).[1][8]
e Solid Waste: Dispose of through an onsite decay-in-storage program.[1]

 Liquid Scintillation Waste: Dispose of through an off-site radioactive waste disposal program.

[1]

e Aqueous Liquid Waste: May be disposed of via the sewer system, but laboratory disposal
limits must be strictly followed (e.g., 3 mCi per month at some institutions).[1] Always consult

your institution's specific disposal regulations.

o Waste containing selenium may be classified as hazardous and require treatment to reduce
its solubility before disposal.[9][10][11]

Workflow for Safe Handling of Selenium-75

The following diagram illustrates the logical workflow for the safe handling of Selenium-75,

from preparation to disposal.
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Workflow for Safe Handling of Selenium-75
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:
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;

Conduct Pre-Work Survey

Handling
Y

Don PPE & Dosimeters

:

Handle Se-75 with Shielding & Remote Tools

Post-Handling

Survey Hands, Clothing, & Work Area

L T

Decontaminate if Necessary Dispose of Contaminated PPE

Waste [v)isposal

Segregate Solid & Liquid Waste

;

Dispose of Waste per Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of Selenium-75.
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Emergency Procedures for Selenium-75 Exposure
or Spills

In the event of an emergency, prioritize life-threatening situations such as fire or injury over
radiation concerns.[7]

In Case of a Spill:

Notify: Alert all personnel in the immediate area.[7]
 |solate: Prevent entry into the contaminated area.

o Contain: Cover the spill with absorbent paper to prevent its spread. If the spilled material is
solid, dampen the paper.[7]

o Contact: Notify your institution's Radiation Safety Officer or Environmental Health and Safety
department immediately.[7]

e Decontaminate: Only trained personnel should perform cleanup.

In Case of Personal Contamination:

» Remove: Immediately remove any contaminated clothing.[7]

e Wash: Flush contaminated skin with lukewarm water and a mild soap.[7]

o Seek Assistance: Contact your institution's Radiation Safety Officer for guidance on
bioassays (such as urine analysis) if significant intake is suspected.[3]

By adhering to these safety protocols and procedures, researchers can minimize the risks
associated with handling Selenium-75 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ehs.stanford.edu/wp-content/uploads/Se-75-RSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1648.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/selenium%20%20%20-%20Materion.pdf
https://download.basf.com/p1/000000000030647160_SDS_CPA_RO/en_RO/Basagran_48%2525_SL_30647160_SDS_CPA_RO_en_2-0.pdf
https://ehs.berkeley.edu/radiation-safety-manual/10-emergency-procedures
https://ehs.umich.edu/wp-content/uploads/2016/08/HW-R-Proper-LLRW-Segregation.pdf
http://www.selenium-waste.com/
http://www.selenium-waste.com/
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_Ammonium_Selenite_Disposal.pdf
https://www.actenviro.com/what-are-the-8-rcra-metals/
https://www.benchchem.com/product/b078453#personal-protective-equipment-for-handling-selenium-75
https://www.benchchem.com/product/b078453#personal-protective-equipment-for-handling-selenium-75
https://www.benchchem.com/product/b078453#personal-protective-equipment-for-handling-selenium-75
https://www.benchchem.com/product/b078453#personal-protective-equipment-for-handling-selenium-75
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078453?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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